Cas no 668467-76-3 (4-[tert-Butyl(methyl)amino]benzonitrile)

• Product name: 4-[tert-Butyl(methyl)amino]benzonitrile
• CAS No: 668467-76-3
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 2796536
• PubChem ID: 69097615

4-[tert-Butyl(methyl)amino]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[tert-Butyl(methyl)amino]benzonitrile
• DTXSID40739786
• 668467-76-3
• SCHEMBL4569253

• Inchi： InChI=1S/C12H16N2/c1-12(2,3)14(4)11-7-5-10(9-13)6-8-11/h5-8H,1-4H3
• InChI Key： HOFRKSAVRGIYJF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 188.131348519Da
• Monoisotopic Mass: 188.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27Ų